![molecular formula C19H25N5O2 B5910752 N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide](/img/structure/B5910752.png)
N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide, also known as OBAA, is a chemical compound that has been studied for its potential applications in scientific research. OBAA is a benzimidazole derivative with an oxadiazole ring, and it has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors. This compound has been shown to interact with the GABA-A receptor, which is involved in the regulation of neurotransmitters in the brain. Additionally, this compound has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been shown to induce apoptosis and inhibit the growth of cancer cells. In neurobiology, this compound has been shown to modulate the activity of ion channels and receptors, which could have implications for the treatment of neurological disorders. In microbiology, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide in lab experiments is its ability to selectively target specific ion channels and receptors, which can provide insights into their function and regulation. Additionally, this compound has been shown to have a low toxicity profile, making it a relatively safe compound to work with. One limitation of using this compound in lab experiments is its limited availability and high cost, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide. One area of research could focus on the development of new cancer treatments based on this compound's ability to induce apoptosis and inhibit the growth of cancer cells. Another area of research could focus on the development of new antibiotics based on this compound's antibacterial and antifungal properties. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in neurobiology and other fields.
Synthesis Methods
N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide can be synthesized through a multistep process that involves the condensation of 1-octanamine with 2-(4-formylphenyl)benzimidazole, followed by the reaction with 2-amino-5-methyl-1,3,4-oxadiazole and acetic anhydride. The final product is obtained after purification and characterization.
Scientific Research Applications
N-[4-(1-octyl-1H-benzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide has been studied for its potential applications in various scientific fields, including cancer research, neurobiology, and microbiology. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neurobiology, this compound has been studied for its ability to modulate the activity of ion channels and receptors, which could have implications for the treatment of neurological disorders. In microbiology, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
N-[4-(1-octylbenzimidazol-2-yl)-1,2,5-oxadiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O2/c1-3-4-5-6-7-10-13-24-16-12-9-8-11-15(16)21-19(24)17-18(20-14(2)25)23-26-22-17/h8-9,11-12H,3-7,10,13H2,1-2H3,(H,20,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDQMBAXSPMAIRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1C2=CC=CC=C2N=C1C3=NON=C3NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.